2-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

• IUPAC Name: 2-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C16H14N2O2S/c1-10-17-13-8-7-11(9-15(13)21-10)18-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key: NPPQGBWTDPZSRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

2-methoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, commonly known as MBBA, is a small molecule that has been extensively studied for its potential applications in scientific research. MBBA is a benzothiazole derivative that has been synthesized using various methods, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

MBBA has been used in various scientific research applications, including as a fluorescent probe for the detection of protein aggregates, as a potential therapeutic agent for the treatment of Alzheimer's disease, and as a tool for studying the aggregation of amyloid beta peptides. MBBA has also been used as a molecular rotor for the detection of viscosity changes in biological systems.

Mechanism of Action

The mechanism of action of MBBA is not fully understood, but it is believed to interact with amyloid beta peptides, which are involved in the pathogenesis of Alzheimer's disease. MBBA has been shown to inhibit the aggregation of amyloid beta peptides and to disrupt preformed amyloid fibrils. MBBA has also been shown to interact with other proteins, including bovine serum albumin and lysozyme.
Biochemical and Physiological Effects
MBBA has been shown to have a low toxicity profile and to be biocompatible. In vitro studies have shown that MBBA can penetrate cell membranes and interact with intracellular proteins. MBBA has also been shown to have antioxidant properties and to protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

MBBA has several advantages for use in lab experiments, including its high purity and low toxicity profile. MBBA is also relatively easy to synthesize and can be used in a variety of applications. However, MBBA has some limitations, including its limited solubility in aqueous solutions and its potential for aggregation at high concentrations.

Future Directions

There are several future directions for research on MBBA, including the development of new synthesis methods to improve yield and purity, the investigation of its potential therapeutic applications in the treatment of Alzheimer's disease, and the use of MBBA as a tool for studying protein aggregation in biological systems. Additionally, further studies are needed to elucidate the mechanism of action of MBBA and to investigate its potential interactions with other proteins and biomolecules.

Synthesis Methods

MBBA can be synthesized using various methods, including the reaction of 2-aminobenzothiazole with 2-methylbenzoyl chloride in the presence of triethylamine, or the reaction of 2-methylbenzoic acid with thionyl chloride and subsequent reaction with 2-aminobenzothiazole. The yield of MBBA has been reported to be around 70-80%, and the purity can be increased using recrystallization techniques.